Cas no 1956384-80-7 (3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride)

• Product Name: 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride
• CAS No: 1956384-80-7
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 5192561
• Update Time: 2026-03-05

3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride

• Inchi： 1S/C13H18N2.2ClH/c1-14-13-11-8-15(9-12(11)13)7-10-5-3-2-4-6-10;;/h2-6,11-14H,7-9H2,1H3;2*1H
• InChI Key： HKHPGYSAMOAJII-UHFFFAOYSA-N
• SMILES： C12C(C1NC)CN(CC1=CC=CC=C1)C2.[H]Cl.[H]Cl

Additional information on 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride

Recent Advances in the Study of 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine Dihydrochloride (CAS: 1956384-80-7)

The compound 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride (CAS: 1956384-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride exhibits high affinity for specific serotonin and dopamine receptors, which could make it a candidate for treating psychiatric disorders such as depression and schizophrenia. The compound's unique bicyclic structure contributes to its stability and bioavailability, which are critical factors for CNS-targeted therapeutics.

Recent synthetic approaches have optimized the production of 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride, ensuring higher yields and purity. Advanced techniques such as asymmetric catalysis and green chemistry principles have been employed to minimize environmental impact and reduce production costs. These advancements are crucial for scaling up production for preclinical and clinical trials.

In vitro and in vivo studies have demonstrated the compound's efficacy and safety profile. For instance, animal models have shown that 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride can cross the blood-brain barrier effectively, with minimal off-target effects. These findings are supported by pharmacokinetic studies, which highlight the compound's favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Looking ahead, researchers are exploring the potential of 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride in combination therapies. Its synergistic effects with existing CNS drugs could enhance therapeutic outcomes while reducing side effects. Additionally, ongoing studies are investigating its application in neurodegenerative diseases, such as Parkinson's and Alzheimer's, where modulation of neurotransmitter systems is a key therapeutic strategy.

In conclusion, 3-benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride (CAS: 1956384-80-7) represents a promising candidate for further drug development. Its unique pharmacological profile, combined with recent advancements in synthesis and preclinical evaluation, positions it as a valuable compound for addressing unmet medical needs in CNS disorders. Future research will likely focus on clinical trials to validate its efficacy and safety in human subjects.